Cas no 1431697-80-1 ((3R,4s)-1-benzyl-n,4-dimethylpiperidin-3-amine)

• Product Name: (3R,4s)-1-benzyl-n,4-dimethylpiperidin-3-amine
• CAS No: 1431697-80-1
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD28386849
• CID: 2155097
• Update Time: 2025-05-22

(3R,4s)-1-benzyl-n,4-dimethylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R,4s)-1-benzyl-n,4-dimethylpiperidin-3-amine

• MDL： MFCD28386849
• Inchi： 1S/C14H22N2/c1-12-8-9-16(11-14(12)15-2)10-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11H2,1-2H3/t12-,14-/m0/s1
• InChI Key： NVKDDQBZODSEIN-JSGCOSHPSA-N
• SMILES： N1(CC2C=CC=CC=2)CC[C@H](C)[C@H](C1)NC

Additional information on (3R,4s)-1-benzyl-n,4-dimethylpiperidin-3-amine

Compound CAS No. 1431697-80-1: (3R,4s)-1-benzyl-N,4-dimethylpiperidin-3-amine

The compound with CAS No. 1431697-80-1, commonly referred to as (3R,4s)-1-benzyl-N,4-dimethylpiperidin-3-amine, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential in drug discovery and development. The stereochemistry of this molecule is defined by its (3R,4s) configuration, which plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent advancements in stereochemical synthesis have enabled researchers to efficiently produce enantiomerically pure samples of this compound. The synthesis of (3R,4s)-1-benzyl-N,4-dimethylpiperidin-3-amine involves a multi-step process that includes the use of chiral auxiliary agents and asymmetric catalysis. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale studies and potential clinical applications.

In terms of biological activity, this compound has shown promising results in preclinical studies as a potential neuroprotective agent. Research indicates that it may exert its effects through modulation of specific neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest that the compound could be a valuable candidate for the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

The structural uniqueness of (3R,4s)-1-benzyl-N,4-dimethylpiperidin-3-amine lies in its piperidine ring system, which is substituted with a benzyl group at position 1 and methyl groups at positions 3 and 4. This arrangement creates a rigid three-dimensional structure that is critical for its interaction with biological targets. Computational studies using molecular docking have revealed that the compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), further supporting its potential therapeutic applications.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed the stereochemistry and purity of the compound, ensuring its reliability for both research and commercial purposes.

In conclusion, CAS No. 1431697-80-1 represents a cutting-edge molecule with immense potential in the field of drug development. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a key player in the pursuit of novel therapeutic agents for neurological disorders.